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Compound of Interest

Compound Name: Sodium nitrate
CAS No.: 15621-57-5
Cat. No.: B1174521
Get Quote
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Executive Summary & Hazard Classification[1][2][3][4]

[5][6][7]
Sodium nitrate (
) is a ubiquitous laboratory reagent, often underestimated due to its lack of acute toxicity

compared to heavy metals or cyanides. However, its primary hazard lies in its classification as
a strong oxidizer (Class 5.1).

In a disposal context, sodium nitrate presents a latent fire hazard.[1] It does not burn itself but
yields oxygen upon decomposition, dramatically accelerating the combustion of surrounding
materials.[2] The critical error in laboratory disposal is commingling sodium nitrate with
organic solvents or reducing agents, which can lead to spontaneous ignition or deflagration.

Regulatory Classification:

» RCRA Hazardous Waste Code:D001 (Ignitable/Oxidizer).
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e DOT Shipping: UN 1498, Sodium nitrate, 5.1, PG III.[3]

e GHS Signal Word:WARNING (May intensify fire; oxidizer).[4]

Technical Profile & Disposal Parameters

Before initiating disposal, characterize the waste stream using the parameters below.

Parameter Specification Disposal Implication

] ) ] Solids require segregation
) White crystalline solid or ) )
Physical State from organics. Solutions must

agueous solution
be pH-checked.[2]

Highly soluble. Spills in humid
Water Solubility ~874 g/L (20°C) environments can liquefy and

spread (deliquescence).

Generally non-corrosive, but

acidic mixtures (

pH (Agqueous) Neutral (~7.0) ) generate toxic
fumes.
Releases
Thermal Stability Decomposes >380°C and toxic nitrogen oxides (

) when heated.

Cyanides, acetic anhydride, )
NEVER place in "General

Incompatibilities powdered metals (Al, Mg), ) )
Organic Waste" containers.

organic solvents.

Core Safety Logic: The Oxidizer Hazard

Why standard cleanup methods fail.

In standard spills, researchers often reach for paper towels. For sodium nitrate, this is a
critical safety violation.
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e Mechanism: Cellulose (paper) soaked in sodium nitrate solution dries to become "nitrated
paper"—effectively a slow-burning fuse or flash paper.

e Protocol: Use inert mineral absorbents (vermiculite, calcined clay, or sand) exclusively.

Step-by-Step Disposal Protocols
Protocol A: Solid Waste Disposal (Primary Method)

Applicable for: Expired reagents, surplus solids, or heavily contaminated spill debris.
o Segregation: Ensure the waste is free of organic debris, paper, or reducing agents.

o Containerization: Select a clean, compatible container. High-density polyethylene (HDPE) or
glass is preferred.

o Warning: Do not use metal containers if the waste is potentially acidic.
» Labeling: Affix a hazardous waste label clearly marked:

o "Hazardous Waste - Sodium Nitrate"[2][1][3]

o "Oxidizer (Class 5.1)"[5]

o Storage: Store in the Oxidizer cabinet (often yellow-coded) pending EHS pickup. Do not
store on wooden shelves.

Protocol B: Aqueous Solution Disposal

Applicable for: Experimental byproducts, mother liquors.

Option 1: Hazardous Waste Collection (Recommended) This is the standard for 90% of
laboratories to ensure compliance with local nitrate discharge limits.

e pH Adjustment: Ensure the solution is pH 6-9. If acidic, neutralize carefully with Sodium
Carbonate (

) to prevent acid-catalyzed decomposition.

e Segregation: Pour into a dedicated "Inorganic Oxidizer" waste carboy.
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o Critical: Ensure this carboy does not contain organic solvents (acetone, ethanol) or heavy
metals.

» Handoff: Cap tightly and schedule pickup.

Option 2: Drain Disposal (Conditional) Only permissible if explicitly allowed by your facility's
wastewater permit and EHS officer.

o Quantification: Verify the concentration is below the local limit (typically <0.1 M or specific
mg/L thresholds).

e Dilution: Flush with excess water (minimum 20:1 ratio) to the sanitary sewer.

e Prohibition: Never pour into storm drains or septic systems.

Protocol C: Emergency Spill Cleanup

 |solate: Evacuate the immediate area of non-essential personnel.

» PPE: Don nitrile gloves, safety goggles, and a lab coat. If dust is present, use an N95 or
P100 respirator.

o Contain: Dike the spill with vermiculite or dry sand.[6]
o Collect: Scoop the mixture using a plastic (non-sparking) shovel into a waste container.

¢ Clean: Wash the surface with water; collect the rinsate as hazardous waste.

Visualizations
Figure 1: Waste Stream Decision Logic

This flowchart guides the decision-making process for disposing of sodium nitrate, ensuring
regulatory compliance and safety.
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Caption: Decision matrix for determining the appropriate disposal route. Note that "Hazardous
Waste" pickup is the default safe path for most laboratories.

Figure 2: Storage & Segregation Logic

Proper storage prevents the formation of accidental incendiary mixtures before disposal occurs.
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Caption: Compatibility map highlighting the critical need to separate oxidizers from fuels

(organics/reducers) to break the fire triangle.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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